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Introduction
Estrogen-related receptor alpha (ERRα), an orphan nuclear receptor, is a key regulator of

cellular metabolism, mitochondrial biogenesis, and has been implicated in the progression of

various diseases, including metabolic disorders and cancer.[1][2] Unlike typical nuclear

receptors, ERRα is constitutively active and its function is primarily modulated by its interaction

with coactivators, such as peroxisome proliferator-activated receptor-gamma coactivator-1

alpha (PGC-1α), and corepressors, like the receptor-interacting protein 140 (RIP140).[3][4] The

development of chemical probes to modulate ERRα activity is crucial for dissecting its complex

signaling pathways and validating it as a therapeutic target. This technical guide focuses on

DS45500853, a potent agonist of ERRα, providing a comprehensive overview of its

biochemical and cellular characterization, detailed experimental protocols, and a visual

representation of the associated signaling pathways and experimental workflows.[5][6]

Data Presentation
The following tables summarize the quantitative data for the characterization of DS45500853
as an ERRα agonist.

Table 1: Biochemical Activity of DS45500853
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Corepress

or Binding

Assay

Inhibition of

the binding

between

RIP140

corepresso

r peptide

and the

ERRα

ligand-

binding

domain

(LBD).

Human

ERRα LBD

10 nM

RIP140

peptide,

1.2 µM

GST-ERRα

LBD

IC50 0.80 µM [5][7]

Table 2: Cellular Activity of DS45500853
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Cell Line
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s
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r
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e

Luciferase

Reporter

Assay

Activation

of the

transcriptio

nal activity

of full-

length

ERRα.

MG63

18 hours of

incubation

with

DS455008

53.

EC50 5.4 µM [5]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below. These protocols are

intended to serve as a guide for researchers working with DS45500853 and other ERRα

modulators.

RIP140 Corepressor Binding Assay

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/ds45500853.html
https://www.medchemexpress.com/Targets/Estrogen%20Receptor_ERR/err-alpha/agonist.html
https://www.benchchem.com/product/b12420038?utm_src=pdf-body
https://www.medchemexpress.com/ds45500853.html
https://www.benchchem.com/product/b12420038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This assay quantifies the ability of a compound to disrupt the interaction between the ERRα

Ligand Binding Domain (LBD) and the corepressor protein RIP140.

Materials:

GST-tagged human ERRα LBD

Biotinylated RIP140 peptide

Streptavidin-coated plates

Assay buffer (e.g., PBS with 0.1% BSA)

DS45500853

Detection reagent (e.g., time-resolved fluorescence)

Procedure:

Coat streptavidin plates with biotinylated RIP140 peptide (10 nM) and incubate for 1 hour

at room temperature.

Wash the plates to remove unbound peptide.

Prepare serial dilutions of DS45500853 in assay buffer.

Add the diluted compound and GST-ERRα LBD (1.2 µM) to the wells.

Incubate for 1 hour at room temperature to allow for binding.

Wash the plates to remove unbound ERRα LBD.

Add an anti-GST antibody conjugated to a fluorescent probe.

Incubate for 1 hour at room temperature.

Wash the plates and measure the signal using a suitable plate reader.
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Calculate the IC50 value by plotting the percentage of inhibition against the compound

concentration.

ERRα Luciferase Reporter Gene Assay
This cell-based assay measures the ability of a compound to activate the transcriptional activity

of ERRα.

Materials:

MG63 cells (or other suitable cell line)

Expression vector for full-length human ERRα

Luciferase reporter plasmid with ERRα response elements (ERREs)

Transfection reagent

Cell culture medium

DS45500853

Luciferase assay reagent

Luminometer

Procedure:

Co-transfect MG63 cells with the ERRα expression vector and the ERRE-luciferase

reporter plasmid.

Plate the transfected cells in a 96-well plate and allow them to adhere overnight.

Prepare serial dilutions of DS45500853 in cell culture medium.

Treat the cells with the diluted compound and incubate for 18 hours.

Lyse the cells and add the luciferase assay reagent.
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Measure the luminescence using a luminometer.

Calculate the EC50 value by plotting the fold activation against the compound

concentration.

Mandatory Visualization
The following diagrams were generated using the DOT language to illustrate key concepts

related to DS45500853 and ERRα function.
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Caption: Mechanism of action of DS45500853 as an ERRα agonist.
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Caption: Workflow for characterizing a novel ERRα agonist.
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Caption: Simplified ERRα signaling pathway activated by DS45500853.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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